Cas no 94752-06-4 (3-phenyl-2,1-benzoxazole-5-carbaldehyde)

3-phenyl-2,1-benzoxazole-5-carbaldehyde structure
94752-06-4 structure
Product Name:3-phenyl-2,1-benzoxazole-5-carbaldehyde
CAS No:94752-06-4
MF:C14H9NO2
MW:223.226763486862
MDL:MFCD00623237
CID:3047249
PubChem ID:738010
Update Time:2025-04-21

3-phenyl-2,1-benzoxazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3-Phenyl-2,1-benzisoxazole-5-carbaldehyde
    • 3-phenyl-2,1-benzoxazole-5-carbaldehyde
    • AG-690/33054038
    • SMR000125486
    • CS-0316815
    • STK751372
    • HBKIUYNVKNTXMD-UHFFFAOYSA-N
    • 3-phenylanthranil-5-carbaldehyde
    • 94752-06-4
    • MFCD00623237
    • 3-phenyl-2,1-benzoxazole-5-carboxaldehyde
    • 2,1-Benzisoxazole-5-carboxaldehyde, 3-phenyl-
    • HMS2162J21
    • SCHEMBL4934034
    • AKOS001569239
    • cid_738010
    • 3-phenyl-2,1-benzisoxazole-5-carbaldehyde, AldrichCPR
    • 3-phenylbenzo[c]isoxazole-5-carbaldehyde
    • Oprea1_199653
    • MLS000540028
    • SR-01000668257
    • BDBM41011
    • CHEMBL1543513
    • SR-01000668257-2
    • HMS3324C19
    • 7H-911
    • MDL： MFCD00623237
    • Inchi： 1S/C14H9NO2/c16-9-10-6-7-13-12(8-10)14(17-15-13)11-4-2-1-3-5-11/h1-9H
    • InChI Key： HBKIUYNVKNTXMD-UHFFFAOYSA-N
    • SMILES： O1C(C2C=CC=CC=2)=C2C=C(C=O)C=CC2=N1

Computed Properties

  • Exact Mass: 223.063328530g/mol
  • Monoisotopic Mass: 223.063328530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 275
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 43.1Ų

Experimental Properties

  • Melting Point: 158-160°C

3-phenyl-2,1-benzoxazole-5-carbaldehyde Security Information

  • Hazard Category Code： 43
  • Safety Instruction： 36/37
  • HazardClass：IRRITANT
  • Storage Condition：Sealed in dry,2-8°C

3-phenyl-2,1-benzoxazole-5-carbaldehyde Pricemore >>

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3-phenyl-2,1-benzoxazole-5-carbaldehyde Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:94752-06-4)3-phenyl-2,1-benzoxazole-5-carbaldehyde
Order Number:A916445
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 12:59
Price ($):322.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:94752-06-4)3-phenyl-2,1-benzoxazole-5-carbaldehyde
A916445
Purity:99%
Quantity:1g
Price ($):322.0
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